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Compound of Interest

Compound Name: Acyline

Cat. No.: B1665008

For Researchers, Scientists, and Drug Development
Professionals

This document provides a comprehensive guide to the preparation and in vivo application of
Acyline, a potent gonadotropin-releasing hormone (GnRH) antagonist. Acyline, a peptide
analogue of GnRH, acts by competitively inhibiting GnRH receptors in the pituitary gland,
leading to a rapid and sustained decrease in the secretion of luteinizing hormone (LH) and
follicle-stimulating hormone (FSH).[1] This, in turn, suppresses the production of testosterone
and other sex steroids.[2][3]

These protocols and notes are intended to facilitate the effective use of Acyline in preclinical
research settings.

Mechanism of Action: GhRH Antagonism

Acyline exerts its physiological effects by competitively binding to GNnRH receptors on pituitary
gonadotrope cells. This binding prevents the endogenous GnRH from stimulating the release of
LH and FSH, thereby interrupting the hypothalamic-pituitary-gonadal (HPG) axis. The result is
a dose-dependent suppression of gonadotropins and sex hormones.[4][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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